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Compound of Interest

Compound Name:
1H,1H,2H,2H-Perfluorohexyl

bromide

CAS No.: 38436-14-5

Cat. No.: B1270804

Get Quote

CAS Number: 38436-14-5

This technical guide provides a comprehensive overview of 1H,1H,2H,2H-Perfluorohexyl
bromide, a fluorinated organic compound with applications in chemical synthesis and

potentially in the development of pharmaceuticals and advanced materials. This document is

intended for researchers, scientists, and professionals in drug development who are interested

in the properties, synthesis, and applications of fluorinated building blocks.

Chemical and Physical Properties
1H,1H,2H,2H-Perfluorohexyl bromide, also known as 1-bromo-3,3,4,4,5,5,6,6,6-

nonafluorohexane, is a liquid at room temperature.[1] The presence of a nonafluorohexyl group

significantly influences its physical and chemical properties, imparting characteristics typical of

perfluorinated compounds.

Table 1: Physical and Chemical Properties of 1H,1H,2H,2H-Perfluorohexyl Bromide
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Property Value Source(s)

CAS Number 38436-14-5 [1][2]

Molecular Formula C₆H₄BrF₉ [1][2]

Molecular Weight 326.99 g/mol [1][2]

Appearance Clear, colorless liquid [1]

Boiling Point
93-94 °C, 128 °C (conflicting

reports)
[1][3]

Density 1.721 g/mL [1]

Refractive Index 1.331 [1]

Flash Point 31 °C [1]

Note on Boiling Point Discrepancy: Different sources report varying boiling points. This may be

due to measurements at different pressures or impurities. Researchers should consider

distillation to purify the material and confirm the boiling point under their specific experimental

conditions.

Synthesis
A primary route for the synthesis of 1H,1H,2H,2H-Perfluorohexyl bromide is the anti-

Markovnikov addition of hydrogen bromide (HBr) to 3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene. This

reaction is typically initiated by free radicals, often generated from peroxides.[4][5][6][7]

Experimental Protocol: Synthesis via Radical Addition of
HBr
Materials:

3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene

Hydrogen bromide (gas or solution in acetic acid)

Benzoyl peroxide (or another suitable radical initiator)
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Anhydrous, non-polar solvent (e.g., hexane or heptane)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Gas inlet tube

Magnetic stirrer

Separatory funnel

Distillation apparatus

Procedure:

In a dry, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer,

and a gas inlet tube, dissolve 3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene in an anhydrous, non-

polar solvent.

Add a catalytic amount of benzoyl peroxide (approximately 1-2 mol%) to the solution.

While stirring the mixture, bubble hydrogen bromide gas through the solution or add a

solution of HBr in acetic acid dropwise. The reaction is exothermic and may require cooling

to maintain a controlled temperature.

After the addition is complete, continue to stir the reaction mixture at room temperature for

several hours or until the reaction is complete (monitored by GC-MS or ¹H NMR).

Upon completion, transfer the reaction mixture to a separatory funnel and wash with a 5%

sodium bicarbonate solution to neutralize any remaining acid.

Wash the organic layer with water and then brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.

The crude product can be purified by fractional distillation to yield pure 1H,1H,2H,2H-
Perfluorohexyl bromide.

Synthesis Workflow

Reactants:
3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene

Hydrogen Bromide
Radical Initiator

Radical Addition Reaction
(Anti-Markovnikov)

Aqueous Workup
(Neutralization and Washing)

Purification
(Fractional Distillation)

Product:
1H,1H,2H,2H-Perfluorohexyl Bromide

Click to download full resolution via product page

A simplified workflow for the synthesis of 1H,1H,2H,2H-Perfluorohexyl bromide.

Reactivity and Applications in Drug Development
The reactivity of 1H,1H,2H,2H-Perfluorohexyl bromide is dominated by the carbon-bromine

bond. The electron-withdrawing nature of the adjacent perfluoroalkyl chain influences the

polarity and reactivity of this bond, making it a useful building block for introducing the

1H,1H,2H,2H-perfluorohexyl moiety into other molecules.
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The incorporation of fluorinated alkyl chains into drug candidates is a well-established strategy

in medicinal chemistry to enhance pharmacokinetic and physicochemical properties.[8] The

introduction of fluorine can improve metabolic stability, increase binding affinity to target

proteins, and enhance membrane permeability.[8] Perfluoroalkylated compounds are noted for

their unique properties related to lipophilicity and conformational rigidity.[9]

1H,1H,2H,2H-Perfluorohexyl bromide can be used as an alkylating agent in nucleophilic

substitution reactions to attach the perfluorohexyl group to various substrates, such as phenols,

amines, and thiols, which are common functional groups in drug molecules.

Illustrative Experimental Protocol: Alkylation of a
Phenolic Compound
This protocol describes a general procedure for the nucleophilic substitution reaction between

1H,1H,2H,2H-Perfluorohexyl bromide and a generic phenolic compound, which is a common

step in modifying a lead compound in drug discovery.

Materials:

A phenolic lead compound (Ar-OH)

1H,1H,2H,2H-Perfluorohexyl bromide

Potassium carbonate (or another suitable base)

Anhydrous polar aprotic solvent (e.g., N,N-dimethylformamide or acetonitrile)

Round-bottom flask

Magnetic stirrer

Heating mantle

Thin-layer chromatography (TLC) plate

Ethyl acetate

Hexane
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Silica gel for column chromatography

Procedure:

To a solution of the phenolic compound in the chosen anhydrous solvent, add potassium

carbonate (typically 1.5-2 equivalents).

Stir the mixture at room temperature for 15-30 minutes to form the phenoxide.

Add 1H,1H,2H,2H-Perfluorohexyl bromide (typically 1.1-1.5 equivalents) to the reaction

mixture.

Heat the reaction to an appropriate temperature (e.g., 60-80 °C) and monitor the progress by

TLC.

Once the starting material is consumed, cool the reaction to room temperature.

Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

The residue can be purified by silica gel column chromatography using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexane) to afford the desired perfluoroalkoxy-

substituted product.
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Drug Development Application Workflow

Lead Compound
(e.g., with a phenolic -OH group)

Nucleophilic Substitution
(Alkylation)

1H,1H,2H,2H-Perfluorohexyl Bromide
+ Base

Purification
(Column Chromatography)

Modified Lead Compound
(with perfluorohexyl ether moiety)

Biological Evaluation
(e.g., potency, metabolic stability)

Click to download full resolution via product page

A general workflow for the application of 1H,1H,2H,2H-Perfluorohexyl bromide in modifying a
lead compound.

Safety and Handling
1H,1H,2H,2H-Perfluorohexyl bromide is a flammable liquid and an irritant.[2] It is important to

handle this chemical in a well-ventilated fume hood, wearing appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors

and contact with skin and eyes. In case of contact, rinse the affected area with copious

amounts of water.

Conclusion
1H,1H,2H,2H-Perfluorohexyl bromide is a valuable fluorinated building block for organic

synthesis. Its ability to introduce a perfluorohexyl moiety makes it a compound of interest for
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modifying the properties of molecules in various fields, including drug discovery. The synthetic

route via anti-Markovnikov addition of HBr to the corresponding alkene is a plausible and

scalable method for its preparation. Proper safety precautions are essential when handling this

compound. This guide provides a foundational understanding for researchers and scientists

looking to utilize 1H,1H,2H,2H-Perfluorohexyl bromide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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